Cas no 2228589-82-8 (4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine)

• Product Name: 4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine
• CAS No: 2228589-82-8
• MF: C₁₂H₁₂F₅N
• MW: 265.222400665283
• CID: 5754558
• PubChem ID: 165752969
• Update Time: 2025-05-23

4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1947544
• 2228589-82-8
• 4,4-difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine
• 4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine

• Inchi： 1S/C12H12F5N/c13-8-5-7(6-9(14)10(8)15)11(18)1-3-12(16,17)4-2-11/h5-6H,1-4,18H2
• InChI Key： NHFOVFVEJIBOPT-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=C(C(=C(C=2)F)F)F)(CC1)N)F

Computed Properties

• Exact Mass: 265.08899020g/mol
• Monoisotopic Mass: 265.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine

Comprehensive Overview of 4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine (CAS No. 2228589-82-8)

The compound 4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine (CAS No. 2228589-82-8) is a fluorinated cyclohexylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and material science. Its fluorine-rich backbone enhances metabolic stability and bioavailability, making it a valuable intermediate for designing novel therapeutics.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of fluorinated building blocks like 4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine. Researchers are particularly interested in its role as a scaffold for kinase inhibitors and GPCR-targeted drugs, addressing unmet medical needs in oncology and CNS disorders. The compound's CAS No. 2228589-82-8 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in cutting-edge R&D.

From a synthetic perspective, the incorporation of multiple fluorine atoms in 4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine offers distinct advantages in molecular interactions and lipophilicity modulation. These properties align with the growing focus on fragment-based drug design and covalent inhibitors, which dominate current literature. The compound's rigid cyclohexane core and electron-withdrawing trifluorophenyl group further enable precise tuning of steric and electronic effects.

Environmental and regulatory considerations also play a role in the popularity of this compound. Unlike traditional halogenated analogs, its fluorine substituents minimize ecological persistence while maintaining efficacy—a critical factor in green chemistry initiatives. This balance positions CAS No. 2228589-82-8 as a sustainable choice for industrial applications, resonating with the ESG (Environmental, Social, and Governance) priorities of modern enterprises.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are employed to characterize 4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine, ensuring purity and reproducibility. The compound's spectral data is often referenced in cheminformatics studies, contributing to machine learning models for property prediction. Such interdisciplinary applications underscore its versatility beyond conventional synthetic routes.

Market insights reveal rising procurement of CAS No. 2228589-82-8 by contract research organizations (CROs) and academic labs, driven by its utility in lead optimization campaigns. Patent analyses indicate its inclusion in proprietary libraries for fragment screening, particularly in therapies targeting protein-protein interactions—a hot topic in precision medicine.

Future directions for this compound may involve exploration in bioorthogonal chemistry or as a fluorescent probe precursor, leveraging its fluorinated architecture. As the scientific community continues to prioritize structural diversity and ADME optimization, 4,4-Difluoro-1-(3,4,5-trifluorophenyl)cyclohexan-1-amine is poised to remain a key player in innovative research pipelines.